![molecular formula C21H19N3O3S B2637599 2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(m-tolyl)acetamide CAS No. 923211-02-3](/img/structure/B2637599.png)
2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(m-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(m-tolyl)acetamide” is a complex organic molecule. It contains a benzofuro[3,2-d]pyrimidin-2-yl moiety, which is a type of fused bicyclic system . The molecule also contains an acetamide group and a thioether linkage .
Chemical Reactions Analysis
The reactivity of this compound would depend on its functional groups. The acetamide group could undergo hydrolysis, and the thioether linkage could be oxidized. The benzofuro[3,2-d]pyrimidin-2-yl moiety might also participate in various reactions .Scientific Research Applications
Antitumor Agent Synthesis :
- Pyrazolo[3,4-d]pyrimidine analogues, including compounds structurally related to "2-((3-ethyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(m-tolyl)acetamide", have been synthesized and evaluated for their potential as antitumor agents. For example, N-{4-[2-(2-amino-4(3 H )-oxo-7 H -pyrrolo[2,3- d ]pyrimidin-5-yl)ethyl]benzoyl}-L-glutamic acid analogues have shown in vitro cell growth inhibitory activity (Taylor & Patel, 1992).
Insecticidal Applications :
- Compounds with a similar structure have been synthesized for potential use as insecticides. For instance, heterocyclic compounds including pyrido[2′,3′:3,4]pyrazolo[5,1-c]triazine derivatives have been assessed for their effectiveness against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).
Antimicrobial Activity :
- Several studies have reported on the synthesis of novel compounds, including thiazolopyrimidines and benzodifuranyl derivatives, derived from structures similar to "this compound", which exhibit antimicrobial activity. This includes the inhibition of various microorganisms, indicating their potential as antimicrobial agents (Abu‐Hashem et al., 2020).
Synthesis of Novel Heterocycles :
- Research has focused on synthesizing novel heterocyclic compounds, which are structurally related to the compound , for various potential applications. These studies often involve the creation of diverse chemical structures with potential pharmaceutical applications (Bondock et al., 2008).
Design and Synthesis for Anticancer Activity :
- There is ongoing research into designing and synthesizing derivatives of pyrimidine and related compounds, including analogs of "this compound", to evaluate their cytotoxic and anticancer activities. This includes testing against various cancer cell lines to assess their potential as cancer treatments (Al-Sanea et al., 2020).
Properties
IUPAC Name |
2-[(3-ethyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3S/c1-3-24-20(26)19-18(15-9-4-5-10-16(15)27-19)23-21(24)28-12-17(25)22-14-8-6-7-13(2)11-14/h4-11H,3,12H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKLIVYDLHVGRAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC=CC(=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.